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Delmitide at a Glance

The table below summarizes the core technical information available for Delmitide.

Property Description

Known Mechanism Inhibits production of pro-inflammatory cytokines TNF-α, IFN-γ, and IL-12; up-

regulates heme oxygenase 1 activity [1] [2].

Amino Acid Sequence d(Arg-Nle-Nle-Nle-Arg-Nle-Nle-Nle-Gly-Tyr-NH₂) [Note: Nie is Norleucine] [1]

[2].

Modality A decapeptide composed of D-amino acids (d-isomer) [1] [2].

Primary Research
Application

Investigated for inflammatory conditions such as ulcerative colitis and
chemotherapy-induced gastrointestinal toxicity [1] [2].

Experimental Insights and Protocols

Much of the understanding of Delmitide's function comes from in vivo studies. One standard protocol

involves oral administration to mouse models.
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Oral Administration of
Delmitide

Systemic Action in Model Organism

Inhibition of Pro-inflammatory
Cytokine Production

Up-regulation of
Heme Oxygenase 1 (HO-1)

Suppression of
TNF-α, IFN-γ, IL-12

Reduction of:
• Diarrhea

• Mucosal Inflammation
• Mortality

Click to download full resolution via product page

Experimental workflow of Delmitide's anti-inflammatory effects in vivo.

Detailed In Vivo Methodology

A typical study design to evaluate Delmitide's efficacy is as follows [2]:

Animal Model: Female BALB/c mice (9-10 weeks old).
Dosing: Delmitide is administered orally at 2.5, 5, or 10 mg/kg daily.

Disease Model: The study often involves inducing gastrointestinal toxicity or colitis. For example,
toxicity can be induced by the chemotherapeutic agent CPT-11 (Irinotecan).

Key Readouts:
Clinical Symptoms: Monitor incidence of diarrhea and overall mortality.
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Histopathology: Examine intestinal mucosa morphology to assess protection of villus and

crypt structure.
Cytokine Analysis: Measure levels of TNF-α, IFN-γ, and IL-12 in tissue or serum (often via

ELISA).
Apoptosis Assay: Evaluate inhibition of TNF-α-mediated apoptosis in the intestinal crypt

compartment.

Research Implications and Future Directions

Delmitide represents a promising approach for treating inflammatory diseases by targeting cytokine

production. The use of D-amino acids makes it more stable against proteolytic degradation in the body,

which is a significant advantage for an orally administered peptide therapy [1] [2].

It's important to note that this mechanism—directly inhibiting the synthesis of multiple pro-inflammatory

cytokines—is distinct from that of other anti-inflammatory peptides. For instance, human-derived peptides

like LL-37 can modulate inflammation by neutralizing bacterial endotoxins like LPS and altering signaling

pathways in immune cells [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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